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Compound of Interest

Compound Name: Cefoperazone-d5

Cat. No.: B12419135 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Cefoperazone-d5 is the deuterium-labeled form of Cefoperazone, a third-

generation semi-synthetic broad-spectrum cephalosporin antibiotic.[1][2] Like its non-labeled

counterpart, Cefoperazone exhibits potent activity against a wide range of Gram-positive and

Gram-negative bacteria, notably including Pseudomonas aeruginosa.[3] The primary

application of Cefoperazone-d5 in a research setting is as a stable isotope-labeled internal

standard for quantitative analysis in mass spectrometry-based studies, such as

pharmacokinetics.[1] Its mechanism of action involves the inhibition of bacterial cell wall

synthesis by targeting penicillin-binding proteins (PBPs), which are crucial enzymes for the final

step in peptidoglycan synthesis.[3] This inhibition compromises the integrity of the bacterial cell

wall, leading to cell lysis and death.[3]

This document provides detailed protocols for the preparation of Cefoperazone-d5 working

solutions and summarizes critical data regarding its solubility and stability to ensure accurate

and reproducible experimental outcomes.

Data Summary
Solubility Data
While specific solubility data for the deuterated form is not extensively published, the physical

properties are considered analogous to the parent compound, Cefoperazone.
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Solvent Reported Solubility Reference

Water
Freely soluble[4][5]; 50

mg/mL[3]
[3][4][5]

Propylene Glycol / Tween 80 /

D5W

30 mg/mL (in a 300:50:650

mixture)
[6]

Compatible Diluents
Max solubility approx. 475

mg/mL
[7]

Storage and Stability of Solutions
Proper storage is critical to prevent degradation and maintain the integrity of Cefoperazone-d5
solutions.
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Storage
Temperature

Solvent/Diluent
Duration of
Stability

Reference

Room Temperature

(15-25°C)

5% Dextrose or 0.9%

NaCl

8 days (<10% potency

loss)
[8]

Room Temperature

(15-25°C)

Compatible Parenteral

Diluents
24 hours [4][7]

Room Temperature

(25°C)
5% Dextrose Injection

48 hours (<5%

concentration

variance)

[9]

Refrigerated (2-8°C)
Reconstituted

Solutions
5 days [4]

Refrigerated (4°C) 5% Dextrose Injection

48 hours (<5%

concentration

variance)

[9]

Refrigerated (5°C)
5% Dextrose or 0.9%

NaCl

At least 80 days

(<10% potency loss)
[8]

Frozen (-10°C)
5% Dextrose or 0.9%

NaCl

At least 96 days

(<10% potency loss)
[8]

Frozen (-20°C) Stock Solution 1 month [1]

Frozen (-80°C) Stock Solution 6 months [1]

Note: It is recommended to aliquot stock solutions to prevent inactivation from repeated freeze-

thaw cycles.[1] Thawed solutions should not be refrozen.[4][7]

Experimental Protocols
Materials and Equipment

Cefoperazone-d5 powder

Sterile, pyrogen-free solvents (e.g., Water for Injection, 0.9% Sodium Chloride, 5% Dextrose)

Dimethyl sulfoxide (DMSO), if preparing a high-concentration organic stock
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Calibrated analytical balance

Sterile polypropylene or glass vials

Vortex mixer

Sterile, disposable pipettes and tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses[10]

Workflow for Solution Preparation
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Execution

Final Steps

Weigh Cefoperazone-d5
Powder

Select Appropriate
Solvent

Reconstitute to Create
High-Concentration Stock Solution

Vortex until
Completely Dissolved

Perform Serial Dilution
to Working Concentration

Use Immediately
in Assay

Aliquot and Store
Under Recommended Conditions
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Bacterial Cell

Penicillin-Binding
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Peptidoglycan
Cross-linking

Catalyzes

Stable Cell Wall
Formation

Cell Lysis
(Bacterial Death)

Prevents

Cefoperazone-d5

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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